N~1~-(3-fluorophenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: N-(3-fluorophenyl)-2-(4-methoxy-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C17H19FN2O4S/c1-12(17(21)19-14-6-4-5-13(18)11-14)20(25(3,22)23)15-7-9-16(24-2)10-8-15/h4-12H,1-3H3,(H,19,21)
• InChI Key: KTJSXHJMDIYQTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=CC=C1)F)N(C2=CC=C(C=C2)OC)S(=O)(=O)C
• Molecular Formula: C17H19FN2O4S
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

• The synthesis of related compounds often involves multi-step chemical reactions, including Ugi reactions to form specific adducts, which are then further modified (Sañudo et al., 2006). For example, cyclohexyl or benzyl isocyanide and benzoyl- or 4-methoxybenzoylformic acid can react with semicarbazones to yield specific alaninamides.

Molecular Structure Analysis

• Molecular structures of related compounds are often determined using X-ray crystallography, revealing details about bond lengths, angles, and molecular conformations. The structure can exhibit strong intermolecular hydrogen-bonding, leading to specific crystal packing patterns (Macneill et al., 2009).

Chemical Reactions and Properties

• Compounds with sulfonamide groups are involved in various chemical reactions, including reactions with amino acids in basic medium to produce fluorescent derivatives, demonstrating the reactivity of these groups (Tsuruta & Inoue, 1998).
• Fluorosulfonimide groups can undergo hydrogen reduction, indicating the electrochemical properties of related molecules (Macneill et al., 2009).

Physical Properties Analysis

• The physical properties of similar compounds, such as solubility, melting points, and crystalline structure, can often be inferred from their molecular structure and functional groups. For example, the presence of fluorine can influence the compound's lipophilicity and interaction with biological molecules (Romero et al., 2004).